Cas no 1171768-81-2 (5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride)

• Product Name: 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride
• CAS No: 1171768-81-2
• MF: C₈H₁₃ClN₂O₃S
• MW: 252.718419790268
• MDL: MFCD11099407
• CID: 4574841
• PubChem ID: 42956115
• Update Time: 2025-05-20

5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-amino-2-ethoxy-, hydrochloride (1:1)
• 5-Amino-2-ethoxybenzene-1-sulfonamide Hydrochloride
• 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride

• MDL： MFCD11099407
• Inchi： 1S/C8H12N2O3S.ClH/c1-2-13-7-4-3-6(9)5-8(7)14(10,11)12;/h3-5H,2,9H2,1H3,(H2,10,11,12);1H
• InChI Key： RBEHKAWICMSZAT-UHFFFAOYSA-N
• SMILES： S(C1C=C(N)C=CC=1OCC)(=O)(=O)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride

Introduction to 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride (CAS No. 1171768-81-2)

5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1171768-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of both amino and sulfonamide functional groups, make it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride consists of a benzene ring substituted with an amino group at the 5-position, an ethoxy group at the 2-position, and a sulfonamide moiety at the 1-position. This particular arrangement imparts unique electronic and steric properties to the compound, which can influence its interactions with biological targets. The sulfonamide group, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The compound 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. Its ability to modulate enzyme activity and cellular signaling pathways has made it a subject of interest for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride is its structural flexibility, which allows for the synthesis of numerous analogs with tailored biological activities. Researchers have explored its derivatives as inhibitors of key enzymes involved in disease pathways. For instance, studies have shown that certain sulfonamide derivatives can inhibit carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and altitude sickness. The presence of both amino and ethoxy groups in 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride provides multiple sites for functionalization, enabling the development of highly specific inhibitors.

The pharmacokinetic properties of 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride have also been extensively evaluated. Its hydrochloride salt form enhances solubility and bioavailability, making it more suitable for oral administration. Preclinical studies have demonstrated that this compound exhibits good oral absorption and moderate tissue distribution, suggesting its potential as a viable drug candidate. Additionally, its metabolic stability has been assessed through in vitro studies, revealing a favorable half-life that could support once-daily dosing regimens.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have helped researchers prioritize candidates based on their predicted efficacy and selectivity profiles. Furthermore, virtual screening techniques have been used to identify novel scaffolds that can be derived from 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride, expanding the chemical space available for drug development.

In the realm of anticancer research, 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride has shown promise as a potential chemotherapeutic agent. Studies have indicated that sulfonamide derivatives can disrupt critical signaling pathways involved in tumor growth and survival. The specific arrangement of functional groups in this compound allows it to interact with targets such as kinases and transcription factors, which are often dysregulated in cancer cells. Preclinical trials have begun to explore its efficacy against various cancer models, with early results suggesting significant antitumor activity.

The synthesis of 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, reducing costs and improving scalability. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct complex aromatic rings efficiently. Additionally, green chemistry principles have been integrated into the synthetic route to minimize waste and environmental impact.

The safety profile of 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride has been thoroughly evaluated through toxicological studies. Acute toxicity tests have demonstrated low systemic toxicity at relevant doses, suggesting a favorable safety margin for further clinical development. Chronic toxicity assessments have also been conducted to evaluate long-term exposure risks, providing valuable data for regulatory submissions. These studies collectively contribute to building a robust safety profile that supports advancing this compound into human trials.

The regulatory landscape for pharmaceutical compounds like 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride is stringent but well-defined. Regulatory agencies require comprehensive data on efficacy, safety, and quality before approving new drugs for market use. Researchers must navigate complex guidelines set forth by organizations such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). However, the growing interest in sulfonamide derivatives has led to streamlined pathways for innovative therapies under programs like Fast Track Approval.

The future prospects for 5-amino-2-ethoxybenzene-1-sulfonamide hydrochloride are promising, with ongoing research aimed at optimizing its pharmacological properties further. Novel synthetic strategies are being explored to improve yield and reduce costs, while computational modeling continues to guide the design of more effective derivatives. Collaborative efforts between academia and industry are fostering innovation in drug discovery pipelines，ensuring that compounds like this one reach patients who need them most.